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Compound of Interest

Compound Name: Diethyl-d10-amine hydrochloride

CAS No.: 285132-87-8

Cat. No.: B1591366

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of the safety, handling, and emergency protocols

for Diethyl-d10-amine hydrochloride (CAS No. 285132-87-8). As a deuterated analog, this

compound is a valuable tool in metabolic studies and as an internal standard in quantitative

analysis.[1] However, its structural similarity to diethylamine hydrochloride belies a significant

hazard profile that demands rigorous adherence to safety protocols. This document moves

beyond a simple recitation of safety data sheet (SDS) points to provide a framework for risk

assessment and management in a laboratory setting, grounded in the principles of chemical

causality and procedural validation.

Chemical Identification and Physicochemical
Properties
Accurate identification is the foundation of chemical safety. Diethyl-d10-amine hydrochloride
is a solid, crystalline substance.[2] Its key identifiers and properties are summarized below. The

deuteration leads to a slight increase in molecular weight compared to its non-labeled

counterpart.[3]
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Property Value Source(s)

Chemical Name
N-(ethyl-d5)-Ethan-d5-amine

hydrochloride
[4]

Synonym(s)

Diethyl-d10-amine HCl,

Diethylammonium-d10

Chloride

[3]

CAS Number 285132-87-8 [3][4]

Molecular Formula (C₂D₅)₂NH · HCl

Molecular Weight 119.66 g/mol [3][4]

Appearance Solid, white crystalline powder [2]

Melting Point 227-230 °C [1][5]

Solubility
Freely soluble in water, soluble

in alcohol
[2][6]

Stability
Stable under normal

conditions; hygroscopic
[2][3][7][8]

Hazard Analysis and GHS Classification
The hazard profile for Diethyl-d10-amine hydrochloride is severe. According to supplier

safety data, it is classified as acutely toxic, corrosive, and a skin sensitizer. This profile

necessitates handling it with the highest degree of caution, exceeding the precautions for

materials that are merely irritants. It is crucial for researchers to recognize that while some data

sheets for the non-deuterated analog (CAS 660-68-4) may list it as a "Warning" chemical with

only irritation hazards[7][8][9], the most specific data for the deuterated compound indicates a

"Danger" classification with more severe endpoints. Prudent laboratory practice dictates

adhering to the more stringent classification.
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Hazard Class Category Hazard Statement

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion Category 1A
H314: Causes severe skin

burns and eye damage

Eye Damage Category 1
H314: Causes severe skin

burns and eye damage

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

STOT, Single Exposure Category 3
H335: May cause respiratory

irritation

Source: Sigma-Aldrich

The classification as Skin Corrosive 1A is of paramount importance. This is not a simple

irritation; it signifies that the chemical can cause irreversible damage to the skin upon contact.

This corrosive nature, combined with its acute toxicity via dermal absorption, makes skin

protection a non-negotiable aspect of its handling protocol.

Caption: GHS Pictograms and Associated Hazards.

The Hierarchy of Controls: A Framework for Safe
Handling
To mitigate the risks associated with Diethyl-d10-amine hydrochloride, a systematic

approach based on the industrial hygiene hierarchy of controls is essential. This framework

prioritizes control measures from most to least effective.
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Hierarchy of Controls for Diethyl-d10-amine HCl

Specific Actions

Elimination (Not Feasible)
Substitute with a less hazardous chemical.

Engineering Controls
Isolate people from the hazard.

Administrative Controls
Change the way people work.

Use in a certified chemical fume hood.
Ensure adequate ventilation where dust is formed.

Personal Protective Equipment (PPE)
Protect the worker with personal equipment.

Develop and follow a Standard Operating Procedure (SOP).
Designate a specific area for handling.

Mandatory hand washing after handling.

Wear nitrile gloves, safety goggles, and a lab coat.
Use a dust respirator if weighing outside a hood.

Click to download full resolution via product page

Caption: Hierarchy of controls for risk mitigation.

Experimental Protocol: Weighing and Solution
Preparation
This protocol is designed as a self-validating system. Adherence to each step inherently

minimizes exposure.

Preparation (Administrative Control):
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Designate a work area within a certified chemical fume hood.

Ensure the spill kit and appropriate waste containers are immediately accessible.

Review this safety guide and the compound-specific SDS.[7]

PPE Donning (Personal Protective Equipment):

Wear safety glasses with side-shields conforming to EN166 standards or chemical safety

goggles.[7]

Don a laboratory coat with sleeves fully extended.

Wear chemical-resistant nitrile gloves. Inspect gloves for any defects before use.[7][10]

Handling (Engineering Control):

Perform all manipulations of the solid compound within the fume hood to contain any dust.

[7]

Use spatulas and weighing paper appropriate for the amount being handled to prevent

spills.

When opening the container, do so slowly to avoid creating airborne dust.

Avoid formation and inhalation of dust at all times.[7][10]

Procedure:

Carefully weigh the desired amount of Diethyl-d10-amine hydrochloride.

To create a solution, slowly add the solid to the solvent (e.g., water, ethanol) while stirring

to facilitate dissolution and prevent clumping.

Securely cap the original container and the newly prepared solution.

Post-Handling (Administrative Control):

Decontaminate the work surface and any equipment used.
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Properly dispose of any contaminated weighing paper or disposable equipment in a

designated hazardous waste container.

Remove gloves using the proper technique (without touching the outer surface) and

dispose of them.[7]

Wash hands thoroughly with soap and water.[7][8]

Storage, Stability, and Incompatibilities
Proper storage is critical to maintaining the integrity of the reagent and ensuring safety.

Storage Conditions: Store in a cool, dry, and well-ventilated place.[7] The compound is

hygroscopic; therefore, the container must be kept tightly closed to prevent moisture

absorption, which can degrade the material.[2][7][8]

Incompatible Materials: Store away from strong oxidizing agents. Reaction with such

materials could lead to vigorous, exothermic reactions.

Stability: The compound is stable under recommended storage conditions.[3] However, it is

good practice to re-analyze for purity if stored for extended periods (e.g., over three years).

[3]

Emergency Protocols: First Aid and Spill Response
Immediate and correct response to an exposure or spill is vital. All personnel handling this

compound must be familiar with these procedures.

First Aid Measures
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Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with soap & plenty of water.
Remove contaminated clothing.

Rinse with water for at least 15 mins.
Remove contact lenses.

Move to fresh air.
Provide artificial respiration if needed.

Rinse mouth.
Do NOT induce vomiting.

Consult a Physician / Seek
Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid decision workflow.

General Advice: In all cases of exposure, consult a physician and show them the Safety Data

Sheet.[7][10]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[8] Remove contact lenses if present and easy to do.[7][8] Seek immediate medical

attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[7][8] Given its classification as toxic and corrosive, this

action must be performed without delay.

Inhalation: Remove the person to fresh air.[7][8] If breathing is difficult or has stopped,

provide artificial respiration.[7]
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Ingestion: Rinse mouth thoroughly with water.[7] Never give anything by mouth to an

unconscious person.[7][8] Do NOT induce vomiting.[8]

Spill Cleanup Protocol
Minor Spill (Solid):

Ensure proper PPE is worn (respirator, gloves, goggles, lab coat).

Avoid generating dust.[7]

Use dry cleanup procedures. Gently sweep or vacuum up the material. If sweeping, you

may wet the material slightly with water to prevent it from becoming airborne.

Place the spilled material into a suitable, closed, and labeled container for disposal.[7]

Clean the spill area with soap and water.

Major Spill:

Evacuate the area and move upwind.

Alert the institutional emergency response team or fire brigade, informing them of the

material's identity and hazards.

Prevent the spillage from entering drains, sewers, or water courses.

Only personnel trained and equipped for hazardous material cleanup should address the

spill.

Disposal Considerations
Unused material and its containers must be treated as hazardous waste.

Procedure: All waste must be disposed of by a licensed professional waste disposal service.

[7]

Methodology: A common method involves dissolving or mixing the material with a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner
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and scrubber to neutralize the hazardous decomposition products (NOx, HCl).[7][8]

Regulatory Compliance: Always follow local, state, and federal regulations for hazardous

waste disposal. Do not dispose of down the drain.[7]

Conclusion
Diethyl-d10-amine hydrochloride is a powerful research tool whose utility is matched by its

significant hazard profile. Its acute toxicity, corrosivity, and sensitizing properties demand more

than just procedural compliance; they require a mindset of proactive risk management. By

understanding the rationale behind the safety protocols—from the necessity of a fume hood to

contain dust to the urgency of washing skin post-exposure—researchers can handle this

compound effectively and safely. The frameworks and protocols detailed in this guide are

designed to be integrated into laboratory-specific SOPs to build a robust culture of safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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